Cas no 183304-68-9 (4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid)
183304-68-9 structure
Product Name:4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid
CAS No:183304-68-9
MF:C4H4N2O3S
MW:160.151159286499
MDL:MFCD11977675
CID:114057
PubChem ID:44558324
Update Time:2025-04-18
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole-5-carboxylic acid, 4-(hydroxymethyl)- (9CI)
- 1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID, 4-(HYDROXYMETHYL)
- 1,2,3-Thiadiazole-5-carboxylicacid, 4-(hydroxymethyl)-
- 4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid
- 4-(hydroxymethyl)thiadiazole-5-carboxylic acid
- AG-E-33038
- AK-28241
- ANW-66687
- CTK0H1257
- KB-09976
- MolPort-004-765-705
- SBB066438
- 4-(Hydroxymethyl)
- 4-(hydroxymethyl)-5-thiadiazolecarboxylic acid
- C4H4N2O3S
- 9602AA
- FCH1173500
- AX8157987
- ST24043094
- ST24046999
- A812762
- 1,2,3-Thiadiazole-5-carboxylic acid, 4-(hydroxymethyl)-
- 183304-68-9
- CS-0186889
- DTXSID20659418
- FT-0645633
- 4-(hydroxymethyl)thiadiazole-5-carboxylic acid;4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid
- DS-10935
- MFCD11977675
- F21090
- 1,2,3-Thiadiazole-5-carboxylic acid,4-(hydroxymethyl)-
- AKOS015897296
- 1,2,3-Thiadiazole-5-carboxylicacid,4-(hydroxymethyl)-
- 4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylicacid
-
- MDL: MFCD11977675
- Inchi: 1S/C4H4N2O3S/c7-1-2-3(4(8)9)10-6-5-2/h7H,1H2,(H,8,9)
- InChI Key: SOLVBZNIJYRMPM-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(CO)N=N1
Computed Properties
- Exact Mass: 159.99400
- Monoisotopic Mass: 159.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112
- XLogP3: -0.6
Experimental Properties
- Density: 1.746
- Boiling Point: 405.9°C at 760 mmHg
- Flash Point: 199.3 °C
- Refractive Index: 1.668
- PSA: 111.55000
- LogP: -0.27140
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UO100-200mg |
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid |
183304-68-9 | 95+% | 200mg |
1147.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UO100-50mg |
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid |
183304-68-9 | 95+% | 50mg |
459.0CNY | 2021-07-10 | |
| Ambeed | A127742-100mg |
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid |
183304-68-9 | 97% | 100mg |
$66.0 | 2024-07-21 | |
| Ambeed | A127742-250mg |
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid |
183304-68-9 | 97% | 250mg |
$175.0 | 2025-02-21 | |
| Ambeed | A127742-1g |
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid |
183304-68-9 | 97% | 1g |
$287.0 | 2025-02-21 | |
| abcr | AB491714-250 mg |
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid, 95%; . |
183304-68-9 | 95% | 250MG |
€248.30 | 2022-07-29 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD157987-100mg |
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid |
183304-68-9 | 95% | 100mg |
¥473.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD157987-250mg |
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid |
183304-68-9 | 95% | 250mg |
¥946.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD157987-1g |
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid |
183304-68-9 | 95% | 1g |
¥1545.0 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UO100-100mg |
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid |
183304-68-9 | 95+% | 100mg |
698CNY | 2021-05-08 |
4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
183304-68-9 (4-(Hydroxymethyl)-1,2,3-thiadiazole-5-carboxylic acid) Related Products
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- 165676-21-1(1,2,3-Thiadiazole-5-carboxylicacid, 4-ethenyl-)
- 127108-66-1(4-Methyl-1,2,3-thiadiazole-5-carbaldehyde)
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- 18212-20-9(Ethyl 4-methyl-1,2,3-thiadiazole-5-carboxylate)
- 4609-58-9(ethyl 4-formyl-1,2,3-thiadiazole-5-carboxylate)
- 18212-21-0(4-Methyl-1,2,3-thiadiazole-5-carboxylic acid)
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